Cas no 2248259-92-7 (1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4,4-difluoropyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4,4-difluoropyrrolidine-1,2-dicarboxylate
• CAS No: 2248259-92-7
• MF: C₁₈H₁₈F₂N₂O₆
• MW: 396.342132091522
• CID: 6359505
• PubChem ID: 165730531
• Update Time: 2025-11-07

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4,4-difluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522040
• 2248259-92-7
• 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4,4-difluoropyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C18H18F2N2O6/c1-17(2,3)27-16(26)21-9-18(19,20)8-12(21)15(25)28-22-13(23)10-6-4-5-7-11(10)14(22)24/h4-7,12H,8-9H2,1-3H3
• InChI Key： QMEHYIJXQYPNJD-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)F

Computed Properties

• Exact Mass: 396.11329262g/mol
• Monoisotopic Mass: 396.11329262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.2Ų

Additional information on 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4,4-difluoropyrrolidine-1,2-dicarboxylate

1-Tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4,4-difluoropyrrolidine-1,2-dicarboxylate (CAS No: 2248259-92-7)

1-Tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4,4-difluoropyrrolidine-1,2-dicarboxylate, commonly referred to by its CAS number CAS No: 2248259-92-7, is a complex organic compound with a diverse range of applications in various fields. This compound is characterized by its unique chemical structure, which includes a pyrrolidine ring substituted with tert-butyl and difluoro groups, along with an isoindole moiety. The presence of these functional groups contributes to its versatile chemical properties and reactivity.

The synthesis of CAS No: 2248259-92 involves a multi-step process that typically includes the formation of the isoindole ring system and subsequent substitution reactions to introduce the tert-butyl and difluoro groups. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The application of CAS No: 2006676 spans across multiple industries. In the pharmaceutical sector, it has been explored as a potential lead compound for drug development due to its ability to inhibit certain enzymes involved in disease pathways. Recent studies have highlighted its efficacy in inhibiting histone deacetylases (HDACs), making it a promising candidate for anti-cancer therapies.

Additionally, this compound finds utility in materials science as a precursor for the synthesis of advanced polymers and materials with tailored properties. Its ability to undergo various polymerization reactions has led to its use in the development of high-performance polymers for applications in electronics and aerospace industries.

From an environmental standpoint, the biodegradability and eco-toxicological profile of CAS No: 676 have been evaluated. Results indicate that it is not readily biodegradable under standard conditions but does not pose significant risks to aquatic life at environmentally relevant concentrations.

In conclusion, CAS No: 676 is a versatile compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an attractive candidate for further research and development in fields such as pharmaceuticals, materials science, and agriculture. As ongoing studies continue to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.